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Compound of Interest

Compound Name: NXP800

Cat. No.: B10830210

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides essential information regarding the stability, storage, and
handling of NXP800. It also offers troubleshooting advice and standardized protocols for
assessing the stability of NXP800 in a research setting.

Frequently Asked Questions (FAQs)

Q1: What is NXP800?

Al: NXP800 (also known as CCT361814) is an orally active, small molecule inhibitor of the
Heat Shock Factor 1 (HSF1) pathway and a GCN2 kinase activator.[1][2] It is currently under
investigation in clinical trials for the treatment of various cancers, including platinum-resistant
ovarian cancer with ARID1a mutations.[3][4][5]

Q2: What are the recommended long-term storage conditions for NXP800 powder?

A2: For long-term storage, NXP800 as a solid powder should be kept at -20°C.[1][6][7] Some
suppliers also indicate that storage at 4°C is suitable for up to two years.[1] It is also
recommended to store it in a dry, dark place.[7]

Q3: How should | store NXP800 in solution?

A3: Stock solutions of NXP800 should be stored at -80°C for up to six months, or at -20°C for
up to one month.[1]
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Q4: How is NXP800 shipped, and is it stable at ambient temperatures?

A4: NXP800 is typically shipped at room temperature as a non-hazardous chemical. It is
considered stable enough for a few weeks during ordinary shipping and customs processing.[7]

Q5: In which solvents is NXP800 soluble?

A5: NXP800 is soluble in DMSO.[7][8] One supplier specifies a solubility of 100 mg/mL in
DMSO, noting that an ultrasonic bath may be needed and that fresh, non-hygroscopic DMSO
should be used for best results.[1][8]

Q6: | see some discoloration in my solid NXP800 sample. Is this normal?

A6: NXP800 is described as a light yellow to green-yellow solid.[1] Slight variations in color
within this range can be normal. However, if you observe a significant change in color or
appearance, it could be an indication of degradation. Please refer to the troubleshooting guide
below.

Data on Storage and Stability

While specific degradation kinetics are not publicly available, the following table summarizes
the recommended storage conditions for NXP800 based on supplier data sheets.

Form Condition Duration Source

_ Long-term (months to
Solid Powder -20°C [11[6][7]
years) / 3 years

Short-term (days to
0-4°C [1][7]
weeks) / 2 years

Ambient Short-term (shipping) [7]
In Solvent (e.g.,
-80°C Up to 6 months [1]
DMSO)
-20°C Up to 1 month [1]

Troubleshooting Guide
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This guide addresses potential issues you might encounter during your experiments with
NXP800.
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Issue

Potential Cause

Recommended Action

Unexpected experimental
results or loss of compound

activity.

1. Degradation due to
improper storage: The
compound may have been
stored at incorrect
temperatures or exposed to
light. 2. Degradation in
solution: The stock solution
may be older than the
recommended storage
duration. 3. Multiple freeze-
thaw cycles: Repeated
freezing and thawing can

degrade the compound.

1. Verify storage conditions:
Ensure that both solid
compound and solutions are
stored at the recommended
temperatures and protected
from light. 2. Prepare fresh
solutions: If a stock solution is
old or has been stored
improperly, prepare a fresh
one from solid material. 3.
Aliquot solutions: Aliquot stock
solutions into single-use
volumes to avoid multiple

freeze-thaw cycles.

Difficulty dissolving NXP800 in
DMSO.

1. Hygroscopic DMSO: DMSO
can absorb moisture, which
can reduce the solubility of
some compounds. 2.
Insufficient mixing: The
compound may require more

energy to dissolve completely.

1. Use fresh DMSO: Use a
new, unopened bottle of
anhydrous, high-purity DMSO.
[8] 2. Use sonication: As
recommended by suppliers,
use an ultrasonic bath to aid

dissolution.[1]
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1. Compound degradation: The

Appearance of unknown peaks  new peaks could be

in analytical chromatography degradation products. 2.

(e.g., HPLC). Contamination: The sample

may be contaminated.

1. Perform a forced
degradation study (see
protocol below): This can help
identify potential degradation
products. 2. Analyze a freshly
prepared sample: Compare
the chromatogram of the
suspect sample to a newly
prepared one to see if the
unknown peaks are present. 3.
Check solvents and materials:
Ensure all solvents and
materials used for sample

preparation are of high purity.

Troubleshooting Logic Diagram
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Were storage conditions
(temp, light, duration)
correct for both solid & solution?

Was the solution freshly
prepared with high-purity
DMSO and sonicated?

Was the stock solution
subjected to multiple
freeze-thaw cycles?

( )

lssue Persists

Click to download full resolution via product page

Caption: Troubleshooting workflow for NXP800 stability issues.
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Experimental Protocols

Disclaimer: The following are generalized protocols based on ICH guidelines for
pharmaceutical stability testing.[9][10] Researchers should adapt these protocols based on
their specific experimental needs and available equipment. Detailed degradation pathways and
products for NXP800 are not publicly available.

Protocol 1: Forced Degradation Study

This study is designed to intentionally degrade NXP800 under various stress conditions to
identify potential degradation products and pathways. This is crucial for developing stability-
indicating analytical methods.[10][11]

Objective: To identify likely degradation products and demonstrate the specificity of an
analytical method (e.g., HPLC).

Materials:

NXP800

» High-purity solvents (e.g., Methanol, Acetonitrile, Water)

e Acids (e.g., 0.1 M HCI)

e Bases (e.g., 0.1 M NaOH)

o Oxidizing agent (e.g., 3% H202)

o Calibrated oven, pH meter, and photostability chamber

o HPLC system with a suitable detector (e.g., UV/DAD or MS)
Methodology:

o Sample Preparation: Prepare stock solutions of NXP800 in a suitable solvent (e.g., DMSO or
Methanol) at a known concentration (e.g., 1 mg/mL).
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» Stress Conditions: Expose the NXP800 solutions to the following conditions. A control
sample, protected from stress (e.g., wrapped in foil and refrigerated), should be analyzed
alongside the stressed samples.

o Acid Hydrolysis: Mix the stock solution with 0.1 M HCI and incubate at 60°C for a set time
(e.g., 2, 8, 24 hours). Neutralize before analysis.

o Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60°C for a set
time. Neutralize before analysis.

o Oxidation: Mix the stock solution with 3% H202 and keep at room temperature for a set
time.

o Thermal Degradation: Incubate the stock solution and solid NXP800 at an elevated
temperature (e.g., 80°C) for a set time (e.qg., 24, 48, 72 hours).

o Photostability: Expose the solution and solid NXP800 to light providing an overall
illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy
of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[12]

e Analysis: Analyze all samples by a suitable HPLC method. The goal is to achieve 5-20%
degradation of the active pharmaceutical ingredient (API).[9]

o Data Evaluation: Compare the chromatograms of the stressed samples to the control.
Identify and quantify the main degradation products. The analytical method is considered
"stability-indicating” if it can separate the degradation product peaks from the parent NXP800
peak.

Forced Degradation Workflow
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Apply Stress Condltl ns
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Caption: Experimental workflow for a forced degradation study of NXP800.

Protocol 2: Long-Term Stability Study (Research Scale)

Objective: To evaluate the stability of NXP800 under recommended storage conditions over an
extended period.

Materials:

Multiple aliquots of solid NXP800 from the same batch.

Multiple aliquots of NXP800 stock solution in DMSO.

Controlled environment chambers or freezers (-20°C and 4°C).

Validated stability-indicating HPLC method.
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Methodology:

« Initial Analysis (Time 0): Perform a full analysis on an initial set of samples (solid and
solution). This includes appearance, purity/assay by HPLC, and any other relevant tests.
This is the baseline data.

o Storage: Place the remaining aliquots in the designated long-term storage conditions:
o Solid NXP800: -20°C and 4°C, protected from light.
o NXP800 solution: -20°C and -80°C, protected from light.

o Time Points: Pull samples for analysis at predetermined time points (e.g., 1, 3, 6, 9, 12
months).

e Analysis at Time Points: At each time point, analyze the pulled samples using the same
methods as the initial analysis.

o Data Evaluation: Compare the results at each time point to the baseline data. Look for trends
in purity reduction or the appearance of degradation products. This will help establish a
reliable shelf-life for the compound under your laboratory's storage conditions.

Hypothetical NXP800 Degradation Pathway

This diagram is for illustrative purposes only, as the actual degradation pathway of NXP800 is
not publicly known. It depicts common degradation reactions for molecules with similar
functional groups (amides, ethers).

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b10830210?utm_src=pdf-body
https://www.benchchem.com/product/b10830210?utm_src=pdf-body
https://www.benchchem.com/product/b10830210?utm_src=pdf-body
https://www.benchchem.com/product/b10830210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Troubleshooting & Optimization

Check Availability & Pricing

Hydrolysis Hydrolysis Oxidation/

Oxidation

(Acid/Base)/ (Acid/Base) Photolysis
Potential Degradation Products
Amide Hydrolysis Product 1 Amide Hydrolysis Product 2 N-Oxide Ether Cleavage Product
(Quinoline Carboxylic Acid Derivative) (Fluorinated Aniline Derivative) (on Piperazine Nitrogen) (on Dioxane Ring)

Click to download full resolution via product page

Caption: A hypothetical degradation pathway for NXP800.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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